12a-Hydroxydalpanol
Overview
Description
12a-Hydroxydalpanol is a natural product found in Amorpha fruticosa and Streptomyces griseus with data available.
Scientific Research Applications
Self-Assembly and Material Applications
12-Hydroxystearic acid (12-HSA), closely related to 12a-Hydroxydalpanol, is recognized for its exceptional self-assembly behavior, forming fibers, ribbons, and tubes in various solvents. These self-assembling properties lead to applications in drug delivery and the development of innovative soft materials like responsive aqueous foams, gelled complex fluids, hydrogels, organogels, xerogels, and aerogels (Fameau & Rogers, 2020).
Chemopreventive Potential
Research has highlighted the potential of compounds including 12a-Hydroxydalpanol in chemoprevention. Studies on Amorpha fruticosa, which contains 12a-Hydroxydalpanol, have shown strong inhibitory effects on Epstein-Barr virus early antigen activation, suggesting valuable anti-tumor-promoting properties (Konoshima et al., 1993).
Metabolomics Research
In metabolomics, techniques like chemical isotope labeling LC-MS, which focus on profiling hydroxyl submetabolomes, are relevant. 12a-Hydroxydalpanol, as a hydroxyl-containing compound, can be significant in such research for understanding diverse metabolic pathways and disease mechanisms (Zhao, Luo, & Li, 2016).
Organogel Research
The study of organogels, particularly involving hydroxy fatty acids like 12-HSA which is structurally related to 12a-Hydroxydalpanol, provides insights into relationships between molecular structure and gel formation. Such research can inform the development of products in cosmetics, lubricants, and coatings (Wright & Marangoni, 2011).
Biomedical Applications
In the field of biomedical research, compounds like 12-HSA, akin to 12a-Hydroxydalpanol, are explored for their role in various therapeutic applications. This includes the potential development of medical implants for neurological applications, leveraging the compound's ability to support and enhance cell differentiation and growth (Liu, Gilmore, Moulton, & Wallace, 2009).
properties
CAS RN |
85042-77-9 |
|---|---|
Product Name |
12a-Hydroxydalpanol |
Molecular Formula |
C23H24O8 |
Molecular Weight |
428.4 g/mol |
IUPAC Name |
(1R,6R,13R)-13-hydroxy-6-(2-hydroxypropan-2-yl)-16,17-dimethoxy-2,7,20-trioxapentacyclo[11.8.0.03,11.04,8.014,19]henicosa-3(11),4(8),9,14,16,18-hexaen-12-one |
InChI |
InChI=1S/C23H24O8/c1-22(2,25)18-7-12-14(30-18)6-5-11-20(12)31-19-10-29-15-9-17(28-4)16(27-3)8-13(15)23(19,26)21(11)24/h5-6,8-9,18-19,25-26H,7,10H2,1-4H3/t18-,19-,23-/m1/s1 |
InChI Key |
NSFCLBVWJYYZMR-DNVFCKCGSA-N |
Isomeric SMILES |
CC(C)([C@H]1CC2=C(O1)C=CC3=C2O[C@@H]4COC5=CC(=C(C=C5[C@@]4(C3=O)O)OC)OC)O |
SMILES |
CC(C)(C1CC2=C(O1)C=CC3=C2OC4COC5=CC(=C(C=C5C4(C3=O)O)OC)OC)O |
Canonical SMILES |
CC(C)(C1CC2=C(O1)C=CC3=C2OC4COC5=CC(=C(C=C5C4(C3=O)O)OC)OC)O |
synonyms |
1',2'-dihydro-2',6-dihydroxyrotenone DH-2,6-OH-rotenone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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